4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C19H19N3O3/c1-3-24-16-11-9-15(10-12-16)18(23)20-13(2)19-21-17(22-25-19)14-7-5-4-6-8-14/h4-13H,3H2,1-2H3,(H,20,23)
• InChI Key: PWMMKGHXSYBMRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(C)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide is a compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems. In

Scientific Research Applications

4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been studied for its potential applications in various scientific research areas. One of the most promising applications is in the field of neuroscience, where it has been shown to have a potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential applications in cancer research, where it has been shown to have anticancer properties.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide is not fully understood. However, it has been shown to interact with various biological systems, including the central nervous system and cancer cells. It is believed that the compound may interact with specific receptors or enzymes to produce its biological effects.
Biochemical and physiological effects
This compound has been shown to have various biochemical and physiological effects. In studies conducted on animal models, the compound has been shown to improve cognitive function and memory retention. It has also been shown to have anticancer properties, with the ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide in lab experiments is its unique chemical structure, which allows it to interact with various biological systems. Additionally, the compound is relatively easy to synthesize and purify, making it a viable option for researchers. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to explore its potential applications in other areas of cancer research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis method of 4-ethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide involves the reaction of 4-ethoxybenzoyl chloride with 1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as column chromatography and recrystallization. The purity of the compound is typically confirmed using techniques such as NMR spectroscopy and mass spectrometry.